ethyl 2-(2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamido)benzoate

• IUPAC Name: ethyl 2-[[2-(3,4-dioxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C22H21N5O5/c1-2-32-21(31)16-10-6-7-11-17(16)23-18(28)14-27-20(30)19(29)26-13-12-25(22(26)24-27)15-8-4-3-5-9-15/h3-11H,2,12-14H2,1H3,(H,23,28)
• InChI Key: CKIAXYMRBDHBLG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)CN2C(=O)C(=O)N3CCN(C3=N2)C4=CC=CC=C4
• Molecular Formula: C22H21N5O5
• Molecular Weight: 435.4 g/mol
• CAS No.: 941917-04-0

Description

Ethyl 2-(2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamido)benzoate is a synthetic organic compound known for its complex molecular structure. This compound exhibits a wide range of applications in various scientific fields due to its unique chemical properties and reactive potential.

Preparation Methods

1. Synthetic routes and reaction conditions The synthesis of ethyl 2-(2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamido)benzoate typically involves multi-step organic synthesis. The process starts with the preparation of the imidazo[2,1-c][1,2,4]triazin ring system, followed by functionalization to introduce the phenyl and dioxo groups. Subsequently, acylation and esterification steps are performed to attach the acetamido and ethyl benzoate moieties under controlled conditions involving specific catalysts and solvents.

2. Industrial production methods

Industrial production of this compound may involve continuous flow synthesis to ensure high yield and purity. The reaction conditions, such as temperature, pressure, and reactant concentrations, are optimized to scale up the production while maintaining the structural integrity of the compound.

Chemical Reactions Analysis

1. Types of reactions Ethyl 2-(2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamido)benzoate undergoes various chemical reactions, including:

• Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

• Reduction: Reduction reactions can alter the oxidation state of specific atoms within the molecule, leading to the formation of new compounds.

• Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, where specific functional groups are replaced by others.

2. Common reagents and conditions

Common reagents used in these reactions include oxidizing agents (such as potassium permanganate), reducing agents (such as lithium aluminum hydride), and various nucleophiles or electrophiles depending on the desired substitution reactions. Reaction conditions such as temperature, pH, and solvent choice are crucial for achieving the desired outcomes.

3. Major products formed from these reactions

The major products formed from these reactions depend on the specific conditions and reagents used

Scientific Research Applications

Ethyl 2-(2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamido)benzoate has diverse applications in scientific research, including:

• Chemistry

  : As a building block for the synthesis of more complex molecules and materials.

• Biology

  : Used in the study of enzyme mechanisms and protein-ligand interactions.

• Medicine

  : Investigated for potential therapeutic applications due to its interaction with specific biological targets.

• Industry

  : Utilized in the development of advanced materials and as a precursor for the synthesis of specialty chemicals.

Mechanism of Action

The compound exerts its effects by interacting with specific molecular targets, such as enzymes or receptors, within biological systems. The exact mechanism of action involves binding to these targets and modulating their activity, which can influence various biochemical pathways and physiological processes.

Comparison with Similar Compounds

When compared to other similar compounds, ethyl 2-(2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamido)benzoate stands out due to its unique structural features and functional groups. Similar compounds might include analogs with variations in the phenyl or acetamido groups, but this specific compound’s combination of an imidazo[2,1-c][1,2,4]triazin ring system with additional functionalization provides it with distinct chemical and biological properties.

No one-chemical wonder, eh? Not quite the thrilling epic you were hoping for?